Cas no 71721-77-2 (Dibenzo[b,e][1,4]dioxin-2-carbonitrile,7,8-dichloro-)
71721-77-2 structure
Product Name:Dibenzo[b,e][1,4]dioxin-2-carbonitrile,7,8-dichloro-
CAS No:71721-77-2
MF:C13H5Cl2NO2
MW:278.090301275253
CID:580821
PubChem ID:156210
Update Time:2025-04-19
Dibenzo[b,e][1,4]dioxin-2-carbonitrile,7,8-dichloro- Chemical and Physical Properties
Names and Identifiers
-
- Dibenzo[b,e][1,4]dioxin-2-carbonitrile,7,8-dichloro-
- Dibenzo(b,e)(1,4)dioxin-2-carbonitrile, 7,8-dichloro-
- 7,8-dichlorodibenzo-p-dioxin-2-carbonitrile
- DTXSID10221946
- 71721-77-2
-
- Inchi: 1S/C13H5Cl2NO2/c14-8-4-12-13(5-9(8)15)18-11-3-7(6-16)1-2-10(11)17-12/h1-5H
- InChI Key: LKTITWMTDOBFII-UHFFFAOYSA-N
- SMILES: ClC1C(=CC2=C(C=1)OC1C=C(C#N)C=CC=1O2)Cl
Computed Properties
- Exact Mass: 276.96985
- Monoisotopic Mass: 276.9697338g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 0
- Complexity: 369
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 42.2Ų
Experimental Properties
- PSA: 42.25
Dibenzo[b,e][1,4]dioxin-2-carbonitrile,7,8-dichloro- Related Literature
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
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